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Compound of Interest

Compound Name:
Ethyl[2-

(methylsulfanyl)ethyl]amine

Cat. No.: B12088929

Get Quote

Ethyl[2-(methylsulfanyl)ethyl]amine (CAS: 19815-27-1) is a specialized bifunctional

intermediate utilized in advanced pharmaceutical synthesis and drug development. Featuring

both a secondary amine and a thioether (sulfide) linkage, this compound presents a complex

hazard profile. It combines the aggressive corrosivity of an alkylamine with the high aquatic

toxicity and noxious odor of an organic sulfide.

As a preferred source for laboratory safety, this guide provides self-validating, step-by-step

protocols for the safe handling, spill remediation, and final disposal of this compound, ensuring

compliance with stringent environmental and safety standards.

Hazard Assessment & Causality
To safely manage any chemical waste, one must first understand the mechanistic origins of its

hazards. Ethyl[2-(methylsulfanyl)ethyl]amine requires strict logistical planning due to its dual

functional groups:

The Secondary Amine Moiety (-NH-): Renders the liquid highly basic and corrosive. It will

cause severe cutaneous burns and irreversible ocular damage upon contact. Furthermore,
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amines react violently with strong acids and can form highly toxic chloramine gases if

exposed to oxidizers like hypochlorite ().

The Thioether Group (-S-): Responsible for the compound's extreme odor (a pungent mix of

fishy and sulfurous notes) and its significant toxicity to aquatic ecosystems. When

combusted, it yields hazardous sulfur oxides (SOx).

Physical State: It is a volatile, highly flammable liquid. The vapors are heavier than air and

can travel to ignition sources, posing a severe flashback hazard.

Quantitative Data & Hazard Profile
Property / Hazard Description / Classification

CAS Number 19815-27-1 (Free base)[1]

Molecular Formula C5H13NS

Molecular Weight 119.23 g/mol

Flammability
Highly Flammable Liquid and Vapor (Category

2)

Health Hazards
Corrosive (Skin/Eyes); Toxic if inhaled,

swallowed, or absorbed

Environmental Toxic to aquatic life with long-lasting effects

Operational Safety & Handling Protocol
Before generating waste, operational safety must be established to prevent exposure and

environmental release.

Step-by-Step Handling Methodology:

Engineering Controls: Always handle the neat liquid or concentrated solutions inside a

certified Class II Type B2 biological safety cabinet or a hard-ducted chemical fume hood.

Causality: Recirculating hoods will fail to capture the volatile, noxious thioether vapors,

leading to laboratory evacuation.
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PPE Selection: Wear butyl rubber or Teflon-lined gloves, chemical splash goggles, a face

shield, and a flame-resistant lab coat. Causality: Standard nitrile gloves degrade rapidly

when exposed to concentrated organic amines, compromising the dermal barrier.

Storage Segregation: Store in a dedicated flammables cabinet. Strictly segregate from

strong oxidizing agents (e.g., peroxides, nitric acid) and strong acids to prevent exothermic

neutralization reactions.

Emergency Spill Response Workflow
In the event of a spill, immediate containment is required to prevent vapor ignition and

environmental contamination ().

Step-by-Step Spill Remediation:

Evacuate & Isolate: Immediately clear the area (minimum 150-foot radius for large spills) and

eliminate all ignition sources.

Ventilate: Maximize fume hood exhaust and room ventilation.

Containment: Don a Self-Contained Breathing Apparatus (SCBA) and a chemical-resistant

suit. Cover the spill with an inert, non-combustible absorbent (e.g., dry sand, diatomaceous

earth). Causality: Combustible absorbents like sawdust or paper towels can ignite due to the

heat of the amine's reaction with ambient moisture or the flammability of the liquid itself.

Collection: Sweep up the absorbed material using non-sparking tools and place it into a

chemically compatible, sealable high-density polyethylene (HDPE) hazardous waste drum.
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Spill Detected:
Ethyl[2-(methylsulfanyl)ethyl]amine

1. Evacuate & Isolate
(150 ft radius)

2. Don SCBA &
Chem-Resistant Suit

3. Eliminate Ignition &
Maximize Ventilation

4. Absorb with Sand/Earth
(No Combustibles)

5. Transfer to
Sealed Hazmat Drum

6. Licensed Incineration
(Do NOT Drain Dispose)

Click to download full resolution via product page

Figure 1: Emergency spill response and disposal workflow for Ethyl[2-
(methylsulfanyl)ethyl]amine.
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Proper Disposal Procedures
Because of its high toxicity and environmental persistence, Ethyl[2-
(methylsulfanyl)ethyl]amine must never be drain-disposed or allowed to evaporate into the

atmosphere ().

Routine Waste Collection
Segregation: Collect waste in high-density polyethylene (HDPE) or Teflon-lined containers.

Do not use standard metal cans, which will corrode upon contact with the basic amine.

Sealing: Keep containers tightly sealed at all times to prevent the release of noxious

sulfurous/amine odors.

Labeling: Clearly label the container with "Hazardous Waste: Flammable, Corrosive, Toxic

(Amine/Sulfide mixture)".

The "Bleach Fallacy" (Mechanistic Warning)
Standard laboratory protocol for mitigating the stench of organic sulfides often involves

chemical oxidation using sodium hypochlorite (bleach) to convert the sulfide into a less volatile

sulfoxide or sulfone. Applying this standard SOP to Ethyl[2-(methylsulfanyl)ethyl]amine is a

critical safety failure.

Causality: The secondary amine group will rapidly react with the hypochlorite to generate

chloramine gas (NH₂Cl derivatives). Chloramines are highly toxic, volatile, and can cause

severe respiratory distress and pulmonary edema. Therefore, chemical neutralization via

oxidation must be strictly prohibited for this bifunctional molecule.

Final Disposal: Incineration
The only acceptable disposal method is high-temperature incineration by a licensed hazardous

waste contractor. The incinerator must be equipped with an alkaline scrubber to neutralize the

nitrogen oxides (NOx) and sulfur oxides (SOx) generated during the combustion of the amine

and thioether groups.
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Figure 2: Rationale for prioritizing incineration over chemical oxidation for amine-sulfide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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